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Compound of Interest

Compound Name: H-alpha-Me-Lys(Boc)-OH

CAS No.: 1202003-44-8

Cat. No.: B3220728

Get Quote

Executive Summary: The "Zero-Acid" Directive
Immediate Action Required: The primary operational hazard associated with H-alpha-Me-
Lys(Boc)-OH (Alpha-methyl-L-lysine(Boc)-OH) is the acid-lability of the tert-butyloxycarbonyl

(Boc) protecting group.

CRITICAL WARNING: Never dispose of this compound (solid or solution) into acidic waste

streams (e.g., TFA, HCl, H₂SO₄). Contact with strong acids triggers the rapid cleavage of the

Boc group, releasing isobutylene gas and carbon dioxide. In a sealed waste container, this gas

evolution can generate sufficient pressure to cause catastrophic container failure (explosion).

Chemical Profile & Hazard Assessment
To ensure safe handling, we must first understand the physicochemical properties that dictate

the disposal strategy. This compound is a non-standard amino acid derivative used primarily in

peptide synthesis to introduce steric hindrance (via the

-methyl group) and prevent enzymatic degradation.
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Physicochemical Data Table
Property Specification Operational Implication

Chemical Name
H-

-Me-Lys(Boc)-OH

N-terminus is free; Side chain

is protected.

Physical State White to off-white powder
High dusting potential; use

powder hood.

Reactive Groups

Primary Amine (

), Carboxylic Acid (

), Carbamate (

)

Amphoteric nature; Acid-

sensitive.

Incompatibilities Strong Acids, Strong Oxidizers Segregation is mandatory.

Decomposition

Releases Isobutylene (

),

,

Ventilation required during

fire/decomposition.

Solubility
Soluble in MeOH, DMF,

DMSO; Water (variable)

Dictates liquid waste stream

selection.

Structural Hazard Mechanism
The Boc group is designed to be cleaved by acid. In a waste scenario, this "feature" becomes a

hazard.[1]
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Step-by-Step Disposal Procedures
Scenario A: Disposal of Solid Substance (Preferred)
Context: You have expired, degraded, or excess dry powder.

Container Selection: Use a dedicated wide-mouth High-Density Polyethylene (HDPE) or

amber glass jar.

Labeling: Apply a hazardous waste label.

Constituents: "H-alpha-Me-Lys(Boc)-OH (Solid)"

Hazard Checkboxes: Check "Toxic" and "Irritant" (Standard precautionary classification for

bioactive intermediates).

Special Note: Write "ORGANIC SOLID - NO ACIDS" in the comments section.

Segregation: Place the container in the "Solid Organic Waste" satellite accumulation area.

Final Disposal: This waste stream is typically routed for High-Temperature Incineration by

your licensed waste contractor.

Scenario B: Disposal of Liquid Solutions
Context: The compound is dissolved in reaction solvents (e.g., DMF, Methanol, DCM).[2]

pH Verification (The "Self-Validating" Step):

Before pouring, dip a pH strip into the destination waste carboy.

Requirement: pH must be

(Neutral or Basic).

Why? To ensure no residual acids are present from previous users.

Solvent Compatibility:

Halogenated Waste: If dissolved in DCM (Dichloromethane) or Chloroform.
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Non-Halogenated Waste: If dissolved in Methanol, Ethanol, DMF, or DMSO.

Transfer Protocol:

Pour solution slowly into the carboy using a funnel.

Do NOT rinse the glassware with acid. Use the same solvent (e.g., Methanol) for rinsing.

Venting: Ensure the waste cap is vented (using a safety waste cap with a filter) to prevent

pressure buildup from minor off-gassing or thermal expansion.

Scenario C: Contaminated Debris (Gloves, Weigh Boats)
Bagging: Collect all solid debris (nitrile gloves, paper towels, weigh boats) in a clear, 6-mil

polyethylene waste bag.

Secondary Containment: Place the bag inside a rigid fiberboard box or drum designated for

"Lab Trash - Hazardous Debris."

Sealing: When full, goose-neck seal the bag with tape.

Operational Workflow: The Decision Matrix
Follow this logic flow to determine the correct disposal path.
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Waste Generation:
H-alpha-Me-Lys(Boc)-OH
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Contains Halogens

Non-Halogenated Carboy
(DMF, MeOH, DMSO)
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Safe
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Emergency Procedures
Spill Cleanup (Solid)

PPE: Wear nitrile gloves, lab coat, and safety glasses. If powder is fine/dusty, wear an N95

mask to prevent inhalation.

Containment: Cover the spill with wet paper towels to prevent dust generation.
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Collection: Scoop up the wet slurry and place it in the Solid Hazardous Waste container.

Decontamination: Wipe the surface with water, followed by 70% Ethanol.

Accidental Acid Mixing
If you accidentally pour this material into an acidic waste container:

Evacuate: Immediately clear the area.

Vent: If safe to do so, ensure the fume hood sash is closed and the container cap is loose or

vented to allow gas escape. Do not tighten the cap.

Notify: Contact your EHS (Environmental Health & Safety) officer immediately. Report a

"Potential Pressurization Event."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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